Cas no 2097902-23-1 (1-{5H,6H,7H-cyclopenta[c]pyridazin-3-yl}-N-(1,1-dioxo-1lambda6-thiolan-3-yl)piperidine-4-carboxamide)

• Product Name: 1-{5H,6H,7H-cyclopenta[c]pyridazin-3-yl}-N-(1,1-dioxo-1lambda6-thiolan-3-yl)piperidine-4-carboxamide
• CAS No: 2097902-23-1
• MF: C₁₇H₂₄N₄O₃S
• MW: 364.462462425232
• CID: 5467997
• Update Time: 2025-06-21

1-{5H,6H,7H-cyclopenta[c]pyridazin-3-yl}-N-(1,1-dioxo-1lambda6-thiolan-3-yl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-{5H,6H,7H-cyclopenta[c]pyridazin-3-yl}-N-(1,1-dioxo-1lambda6-thiolan-3-yl)piperidine-4-carboxamide
• 1-(6,7-dihydro-5H-cyclopenta[c]pyridazin-3-yl)-N-(1,1-dioxothiolan-3-yl)piperidine-4-carboxamide

• Inchi： 1S/C17H24N4O3S/c22-17(18-14-6-9-25(23,24)11-14)12-4-7-21(8-5-12)16-10-13-2-1-3-15(13)19-20-16/h10,12,14H,1-9,11H2,(H,18,22)
• InChI Key： JWPTXNVJWGIYRE-UHFFFAOYSA-N
• SMILES： S1(CCC(C1)NC(C1CCN(C2=CC3=C(CCC3)N=N2)CC1)=O)(=O)=O

Computed Properties

• Exact Mass: 364.15691181 g/mol
• Monoisotopic Mass: 364.15691181 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 598
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 101
• Molecular Weight: 364.5

Additional information on 1-{5H,6H,7H-cyclopenta[c]pyridazin-3-yl}-N-(1,1-dioxo-1lambda6-thiolan-3-yl)piperidine-4-carboxamide

Compound CAS No. 2097902-23-1: 1-{5H,6H,7H-Cyclopenta[c]Pyridazin-3-Yl}-N-(1,1-Dioxo-1λ6-Thiolan-3-Yl)Piperidine-4-Carboxamide

The compound with CAS No. 2097902-23-1, known as 1-{5H,6H,7H-cyclopenta[c]pyridazin-3-yl}-N-(1,1-dioxo-1λ6-thiolan-3-yl)piperidine-4-carboxamide, is a highly specialized organic molecule with unique structural and functional properties. This compound belongs to the class of heterocyclic compounds, characterized by the presence of multiple nitrogen atoms within its framework. The molecule's structure comprises a cyclopenta[c]pyridazine ring system fused with a piperidine moiety and a thiolane derivative, making it a complex yet intriguing target for chemical research and potential applications in various fields.

Recent advancements in synthetic chemistry have enabled the precise construction of such intricate molecular frameworks. The synthesis of this compound involves a series of carefully designed reactions, including cyclization processes and amide bond formations. Researchers have employed methodologies such as click chemistry and transition metal-catalyzed coupling reactions to achieve high yields and excellent stereocontrol. These techniques not only highlight the versatility of modern synthetic strategies but also pave the way for the exploration of similar compounds with diverse functionalities.

The structural complexity of this compound makes it an attractive candidate for studies in drug discovery and materials science. The cyclopenta[c]pyridazine core is known for its aromatic stability and potential bioactivity, while the piperidine ring introduces flexibility and hydrogen bonding capabilities. Additionally, the thiolane moiety contributes to the molecule's solubility and reactivity, making it suitable for applications in medicinal chemistry. Recent studies have demonstrated that analogs of this compound exhibit promising anti-inflammatory and antioxidant properties, suggesting its potential as a lead compound in therapeutic development.

In terms of pharmacokinetics, this compound has shown moderate absorption rates in preclinical models, which can be optimized through structural modifications. Its metabolic stability has been evaluated using in vitro assays, revealing that it undergoes phase I metabolism primarily via cytochrome P450 enzymes. These findings are crucial for understanding its pharmacokinetic profile and guiding future optimization efforts to enhance bioavailability and reduce toxicity.

From a materials science perspective, the unique electronic properties of this compound make it a candidate for applications in organic electronics. The conjugated π-system within the cyclopenta[c]pyridazine ring facilitates electron delocalization, which is advantageous for applications such as organic light-emitting diodes (OLEDs) and photovoltaic devices. Preliminary studies have shown that thin films of this compound exhibit desirable optical properties, including high refractive indices and strong fluorescence emission under UV excitation.

Moreover, computational chemistry has played a pivotal role in unraveling the electronic structure and reactivity of this compound. Density functional theory (DFT) calculations have provided insights into its frontier molecular orbitals and reaction mechanisms under various conditions. These computational studies complement experimental findings and offer a deeper understanding of its chemical behavior.

In conclusion, the compound with CAS No. 2097902-23-1 represents a significant advancement in heterocyclic chemistry. Its intricate structure, combined with promising biological and electronic properties, positions it as a valuable tool for both academic research and industrial applications. As ongoing studies continue to explore its full potential, this compound serves as a testament to the ingenuity of modern chemical synthesis and its impact on diverse scientific disciplines.